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CAS No.: 3979-51-9

Cat. No.: B032920

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Subtle Power of a Single Neutron
In the landscape of modern scientific inquiry, the strategic substitution of a hydrogen atom with its heavier, stable isotope, deuterium, has emerged as

Section 1: Foundational Principles of 2-Deuteriooxypropane
Molecular Identity and Physicochemical Properties
2-Deuteriooxypropane is an isotopologue of isopropanol where the hydrogen atom of the hydroxyl group is replaced by a deuterium atom. This subs

Property

CAS Number

Molecular Formula

Molecular Weight

Boiling Point

Melting Point

Density

Refractive Index

The slight increase in boiling point and density is a direct consequence of the increased molecular mass and the stronger deuterium bond, which affe

The Deuterium Isotope Effect: A Mechanistic Cornerstone
The utility of 2-Deuteriooxypropane, and indeed all deuterated compounds, is fundamentally rooted in the kinetic isotope effect (KIE). The carbon-de

Section 2: Synthesis of 2-Deuteriooxypropane
While various methods exist for the synthesis of alcohols, a common and straightforward laboratory-scale preparation of 2-Deuteriooxypropane invo
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Isopropanol [label="Isopropanol\n((CH₃)₂CHOH)"];

D2O [label="Deuterium Oxide\n(D₂O)"];

Equilibrium [label="Equilibrium Reaction", shape=diamond, style=filled, fillcolor="#FBBC05"];

Product [label="2-Deuteriooxypropane\n((CH₃)₂CHOD)"];

Byproduct [label="HDO"];

Isopropanol -- Equilibrium;

D2O -- Equilibrium;

Equilibrium -- Product;

Equilibrium -- Byproduct;

}

Caption: Workflow for quantitative analysis using 2-Deuteriooxypropane as an internal standard.

Reaction Mechanism and Kinetic Studies

As mentioned, the kinetic isotope effect associated with the O-D bond makes 2-Deuteriooxypropane a valuable to

Section 4: Safety, Handling, and Storage

Proper handling and storage of 2-Deuteriooxypropane are essential for ensuring laboratory safety and maintaini

Hazard Identification

Based on the Safety Data Sheet (SDS) for 2-Propanol-d1 (a synonym for 2-Deuteriooxypropane), the compound is c

Physical Hazards: Highly flammable liquid and vapor.[4][5] Vapors may form explosive mixtures with air.
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Health Hazards: Causes serious eye irritation.[4][5] May cause drowsiness or dizziness.[4][5]

Handling and Personal Protective Equipment (PPE)

Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of vapors.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4] No smoking.

Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: If ventilation is inadequate, use a properly fitted respirator with an organic vap

Storage
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Container: Keep the container tightly closed in a dry and well-ventilated place.[6]

Temperature: Store in a cool place.[6]

Incompatible Materials: Keep away from strong oxidizing agents.

Section 5: Conclusion and Future Perspectives

2-Deuteriooxypropane, while a simple molecule, offers a wealth of opportunities for researchers across various
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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